Cas no 942000-98-8 (1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 942000-98-8
• MF: C₁₅H₁₂ClFN₆O
• MW: 346.746784210205
• CID: 5981643
• PubChem ID: 18566105
• Update Time: 2025-10-29

1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• Urea, N-(4-chlorophenyl)-N'-[[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl]-
• 1-(4-chlorophenyl)-3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• AKOS024626195
• 1-(4-chlorophenyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea
• F2072-0355
• 1-(4-chlorophenyl)-3-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]urea
• 942000-98-8

• Inchi： 1S/C15H12ClFN6O/c16-10-1-5-12(6-2-10)19-15(24)18-9-14-20-21-22-23(14)13-7-3-11(17)4-8-13/h1-8H,9H2,(H2,18,19,24)
• InChI Key： DSIMQIVAJDJJJT-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCC1N(C2=CC=C(F)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 346.0745149g/mol
• Monoisotopic Mass: 346.0745149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 11.58±0.46(Predicted)

Additional information on 1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Chemical Profile of 1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 942000-98-8)

1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, identified by its CAS number 942000-98-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities. The presence of multiple heterocyclic moieties, including a tetrazole ring and a fluorophenyl group, contributes to its complex molecular architecture and potential therapeutic applications.

The structural motif of 1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea incorporates several key functional groups that are strategically positioned to interact with biological targets. The 4-chlorophenyl moiety is known to enhance lipophilicity and metabolic stability, while the tetrazole ring introduces a potent scaffold for binding to enzymes and receptors. Additionally, the 4-fluorophenyl group is a common pharmacophore that modulates electronic properties and binding affinity. These features make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that combine multiple pharmacological properties to achieve synergistic effects. The urea derivative core of 1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea is particularly noteworthy due to its ability to act as a hinge binder in protein-protein interactions. This property is crucial for designing inhibitors targeting various kinases and other enzymes involved in cancer and inflammatory diseases. The tetrazole moiety further enhances its potential by providing a rigid structure that can precisely fit into the active sites of biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Current studies suggest that derivatives with similar structural features exhibit inhibitory activity against several kinases implicated in tumor growth and progression. The fluorine atom in the 4-fluorophenyl group plays a critical role in modulating the compound's bioactivity by influencing both its electronic distribution and metabolic stability. This has led researchers to explore its efficacy in preclinical models as an anti-cancer agent.

The synthesis of 1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetrazole ring is particularly challenging due to its sensitivity to nucleophilic attack and thermal decomposition. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The three-dimensional structure predicted by docking simulations reveals that the urea moiety interacts favorably with polar residues in protein active sites, while the tetrazole ring forms hydrophobic interactions with aromatic residues. These insights have guided medicinal chemists in optimizing the compound's potency and selectivity.

The pharmacokinetic profile of 1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea is another critical factor that determines its suitability for therapeutic use. Preliminary data indicate that the compound exhibits moderate solubility in water and favorable oral bioavailability in animal models. These characteristics are essential for developing an effective drug candidate that can be administered orally without significant formulation challenges.

Furthermore, the environmental impact of this compound has been carefully evaluated through green chemistry principles. Efforts have been made to minimize waste generation and hazardous byproducts during its synthesis. Solvent recovery systems and catalytic processes have been implemented to enhance sustainability while maintaining high chemical yields.

Future directions for research on CAS No 942000-98-8 include exploring its potential as an agrochemical agent beyond pharmaceutical applications. The structural features that make it effective against biological targets may also confer activity against plant pathogens or pests. This dual functionality could provide significant advantages in developing integrated pest management strategies.

In conclusion,1-(4-chlorophenyl)-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No 942000-98-8) represents a promising chemical entity with diverse applications in medicinal chemistry and beyond. Its unique structural composition and demonstrated biological activity position it as a valuable scaffold for further innovation in drug discovery programs aimed at treating cancer and other diseases.